Cas no 190273-89-3 (6-Bromoquinazolin-2-amine)

• Product Name: 6-Bromoquinazolin-2-amine
• CAS No: 190273-89-3
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• MDL: MFCD04114089
• CID: 66387
• PubChem ID: 2762768
• Update Time: 2025-04-18

6-Bromoquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-quinazolinamine
• 6-BROMOQUINAZOLIN-2-AMINE
• 2-AMINO-6-BROMOQUINAZOLINE
• 6-Bromo-quinazolin-2-ylamine
• 6-Bromoquinazolin-2-ylamine
• 2-Quinazolinamine, 6-bromo-
• PubChem16392
• 2-Quinazolinamine,6-bromo-
• 2-amino-6-bromo-quinazoline
• 2-amino-6-bromo quinazoline
• 6-bromo-quinazoline-2-amine
• 6-bromanylquinazolin-2-amine
• Jsp003909
• IJXKEDDKGGBSBX-UHFFFAOYSA-N
• BCP11479
• STL556067
• RW3643
• BBL1022
• FS-3282
• SCHEMBL46742
• AKOS015854937
• FT-0645458
• AB17886
• CS-0001994
• J-518346
• 190273-89-3
• SY032707
• A18377
• MFCD04114089
• EN300-99513
• BP-20077
• DTXSID40376433
• AC-1220
• AMY1899
• A813402
• PB48016
• BBL102268
• 6-Bromoquinazolin-2-amine

• MDL： MFCD04114089
• Inchi： 1S/C8H6BrN3/c9-6-1-2-7-5(3-6)4-11-8(10)12-7/h1-4H,(H2,10,11,12)
• InChI Key： IJXKEDDKGGBSBX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=CN=C(N)N=2)C=1

Computed Properties

• Exact Mass: 222.97500
• Monoisotopic Mass: 222.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.744
• Boiling Point: 425.3℃ at 760 mmHg
• Flash Point: 211.038°C
• Refractive Index: 1.747
• PSA: 51.80000
• LogP: 2.55570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides